molecular formula C10H10N2O B8653979 2-ethyl-2H-indazole-4-carbaldehyde

2-ethyl-2H-indazole-4-carbaldehyde

Cat. No.: B8653979
M. Wt: 174.20 g/mol
InChI Key: IENUMIAYHBEYLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-ethyl-2H-indazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

2-ethylindazole-4-carbaldehyde

InChI

InChI=1S/C10H10N2O/c1-2-12-6-9-8(7-13)4-3-5-10(9)11-12/h3-7H,2H2,1H3

InChI Key

IENUMIAYHBEYLU-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C2C(=N1)C=CC=C2C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

(2-Ethyl-2H-indazol-4-yl)methanol (1.14 g, 6.47 mmol), 4 Å molecular sieves (550 mg), 4-methylmorpholine N-oxide (1.89 g, 16.2 mmol) and tetra-n-propylammonium perruthenate(VII) (114 mg, 0.323 mmol) were added to acetonitrile (70 mL) under ice-cooling, and the mixture was stirred at room temperature for 2 hr. 2-Propanol was added, and the mixture was stirred for 30 min. The mixture was filtered by silica gel column chromatography (ethyl acetate). The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=10/90→50/50) to give the title compound (820 mg, yield 73%).
Quantity
1.14 g
Type
reactant
Reaction Step One
Quantity
1.89 g
Type
reactant
Reaction Step One
[Compound]
Name
tetra-n-propylammonium perruthenate(VII)
Quantity
114 mg
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
73%

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